Cas no 736136-51-9 ((1r,2r)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic Acid)

• Product Name: (1r,2r)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic Acid
• CAS No: 736136-51-9
• MF: C₁₆H₁₇F₃O₃
• MW: 314.299595594406
• MDL: MFCD06799154
• CID: 978234
• PubChem ID: 24722516
• Update Time: 2025-08-05

(1r,2r)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1r,2r)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic Acid
• LogP
• cis-2-[2-Oxo-2-(3-trifluoromethylphenyl)-ethyl]cyclohexane-1-carboxylic acid
• CIS-2-[2-OXO-2-(3-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• CIS-2-[2-OXO-2-(3-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• 736136-51-9
• MFCD06799154
• (1R,2R)-2-{2-Oxo-2-[3-(trifluoromethyl)phenyl]ethyl}cyclohexane-1-carboxylic acid
• DTXSID70641388
• AKOS016017375
• DB-186997

• MDL： MFCD06799154
• Inchi： 1S/C16H17F3O3/c17-16(18,19)12-6-3-5-11(8-12)14(20)9-10-4-1-2-7-13(10)15(21)22/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,21,22)/t10-,13-/m1/s1
• InChI Key： ZPIWCRNJAWHXTF-ZWNOBZJWSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 314.11297889g/mol
• Monoisotopic Mass: 314.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Additional information on (1r,2r)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic Acid

Compound CAS No 736136-51-9: (1R,2R)-2-[2-Oxo-2-[3-(Trifluoromethyl)Phenyl]Ethyl]Cyclohexane-1-Carboxylic Acid

The compound with CAS No 736136-51-9, known as (1R,2R)-2-[2-Oxo-2-[3-(Trifluoromethyl)Phenyl]Ethyl]Cyclohexane-1-Carboxylic Acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a carboxylic acid group at position 1 and a complex substituent at position 2. The substituent at position 2 consists of an ethyl group that is further substituted with a ketone group and a trifluoromethylphenyl group. This intricate structure contributes to the compound's distinctive chemical properties and reactivity.

The presence of the trifluoromethylphenyl group introduces significant electron-withdrawing effects, which can influence the compound's stability, solubility, and reactivity. This makes it particularly interesting for researchers in the fields of organic synthesis, pharmacology, and materials science. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, such as those with anti-inflammatory or anticancer properties. For instance, researchers have explored its role in developing novel drug candidates that target specific cellular pathways involved in chronic diseases.

In terms of synthesis, the compound can be prepared through a variety of methods, including but not limited to Friedel-Crafts acylation and subsequent modifications. The stereochemistry at positions 1 and 2 is critical for determining the compound's biological activity. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, ensuring high purity and enantiomeric excess. This has been particularly beneficial for applications requiring precise stereochemical control.

The cyclohexane carboxylic acid moiety is another key feature of this compound. It provides a rigid framework that can be further functionalized to create derivatives with diverse properties. For example, esterification or amidation of the carboxylic acid group can yield compounds with improved bioavailability or enhanced interactions with biological targets. These derivatives have shown promise in preclinical studies as potential therapeutic agents.

From an environmental perspective, the stability and biodegradability of this compound are areas of ongoing research interest. Its resistance to hydrolysis under physiological conditions suggests potential long-term persistence in certain environments. However, recent studies have also indicated that under specific microbial conditions, the compound can undergo biodegradation, which is crucial for assessing its environmental impact.

In conclusion, the compound CAS No 736136-51-9, or (1R,2R)-2-[2-Oxo-2-[3-(Trifluoromethyl)Phenyl]Ethyl]Cyclohexane-1-Carboxylic Acid, represents a valuable tool in modern chemistry and biology. Its unique structure and versatile functional groups make it an ideal candidate for exploring new frontiers in drug discovery and materials innovation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.